Cas no 1804896-01-2 (Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804896-01-2
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4838257
• Update Time: 2025-10-29

Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H7F3N2O6/c1-18-7-5(20-9(10,11)12)3-4(8(15)19-2)6(13-7)14(16)17/h3H,1-2H3
• InChI Key： YNMVXWGFABLNSN-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N=C(C(C(=O)OC)=C1)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.4
• Topological Polar Surface Area: 104

Additional information on Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804896-01-2): A Comprehensive Overview

Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number 1804896-01-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple substituents, including methoxy, nitro, and trifluoromethoxy groups, contributes to its versatile reactivity and potential applications in drug discovery.

The structural framework of Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate incorporates a pyridine core, which is a common motif in many pharmacologically active compounds. The pyridine ring provides a stable aromatic system that can be further modified to introduce additional functional groups, enhancing the compound's biological activity. Specifically, the nitro group at the 6-position and the trifluoromethoxy group at the 3-position introduce electron-withdrawing and electron-donating effects, respectively, which can influence the compound's electronic properties and interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate has been explored as a key intermediate in the synthesis of potential therapeutic agents. Its structural features make it a suitable candidate for further derivatization, allowing researchers to tailor its properties for specific applications. For instance, the carboxylate moiety at the 5-position can be utilized for further functionalization, enabling the attachment of other pharmacophores or bioactive units.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The nitro and trifluoromethoxy groups in Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate are particularly noteworthy, as they have been shown to modulate enzyme activity and receptor binding affinity. This makes the compound a promising candidate for developing new drugs that target specific biological pathways.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic and pharmacodynamic properties. In particular, trifluoromethyl groups are known to enhance metabolic stability and binding affinity to biological targets. The presence of a trifluoromethoxy group in Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate contributes to these favorable properties, making it an attractive scaffold for drug development.

The synthesis of Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine precursor, followed by the introduction of the methoxy, nitro, and trifluoromethoxy groups at specific positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to achieve these transformations efficiently.

The compound's potential applications extend beyond pharmaceuticals into other areas of chemical research. Its unique structure makes it a valuable tool for studying molecular interactions and developing new synthetic methodologies. Researchers have utilized Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate as a building block for creating more complex molecules with tailored properties. This underscores its importance as a versatile intermediate in organic synthesis.

In conclusion, Methyl 2-methoxy-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804896-01-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its intricate structure and functional groups make it a valuable intermediate for synthesizing bioactive molecules. The ongoing exploration of its synthetic pathways and biological activities highlights its importance as a tool for advancing drug discovery efforts.